Cas no 73489-84-6 (diethyl 3-hydroxy-3-methylglutarate)

• Product Name: diethyl 3-hydroxy-3-methylglutarate
• CAS No: 73489-84-6
• MF: C₁₀H₁₈O₅
• MW: 218.246923923492
• CID: 855023
• PubChem ID: 3018443
• Update Time: 2025-04-19

diethyl 3-hydroxy-3-methylglutarate Chemical and Physical Properties

Names and Identifiers

• diethyl 3-hydroxy-3-methylglutarate
• 3-Hydroxy-3-methylpentanedioic acid diethyl ester
• diethyl 3-hydroxy-3-methylpentanedioate
• 3-Hydroxy-3-methyl-glutaric acid diethyl ester
• 3-Hydroxy-3-methyl-glutarsaeure-diaethylester
• EINECS 277-481-0
• NS00060270
• CHEMBL156298
• FT-0718710
• DTXSID30994246
• 73489-84-6

• Inchi： 1S/C10H18O5/c1-4-14-8(11)6-10(3,13)7-9(12)15-5-2/h13H,4-7H2,1-3H3
• InChI Key： RFTWLMJKXJXJSI-UHFFFAOYSA-N
• SMILES： OC(C)(CC(=O)OCC)CC(=O)OCC

Computed Properties

• Exact Mass: 218.11500
• Monoisotopic Mass: 218.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• Density: 1.101
• Boiling Point: 307.3°Cat760mmHg
• Flash Point: 307.3°Cat760mmHg
• Refractive Index: 1.451
• PSA: 72.83000
• LogP: 0.64380